1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide

• IUPAC Name: 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide
• InChI: InChI=1S/C12H16N4O4S2/c1-8-4-5-10(21(13,17)18)6-11(8)15-22(19,20)12-7-16(3)9(2)14-12/h4-7,15H,1-3H3,(H2,13,17,18)
• InChI Key: HGGFTSJHGFEJKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N)NS(=O)(=O)C2=CN(C(=N2)C)C
• Molecular Formula: C12H16N4O4S2
• Molecular Weight: 344.4 g/mol

Description

1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide, also known as DMS, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of sulfonamide compounds and is commonly used as a tool compound for studying the role of carbonic anhydrase enzymes in various biological processes.

Mechanism of Action

1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide works by binding to the active site of carbonic anhydrase enzymes and inhibiting their activity. This leads to a decrease in the production of bicarbonate ions, which are essential for maintaining the pH of biological fluids. The inhibition of carbonic anhydrases by 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide has been shown to have various physiological effects, including the reduction of intraocular pressure in glaucoma patients.
Biochemical and Physiological Effects:
Apart from its role as a carbonic anhydrase inhibitor, 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide has been shown to have various other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The use of 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide in lab experiments has several advantages. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well understood. Additionally, 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide is relatively easy to synthesize and is commercially available. However, there are also several limitations to the use of 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide in lab experiments. It has been shown to have low selectivity for carbonic anhydrase isoforms, which can lead to off-target effects. Additionally, 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide. One potential area of research is the development of more selective carbonic anhydrase inhibitors that can target specific isoforms of the enzyme. Additionally, the use of 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide in combination with other drugs or therapies could lead to improved treatment outcomes in various diseases. Finally, the development of more water-soluble forms of 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide could expand its use in various experimental settings.

Synthesis Methods

The synthesis of 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide can be achieved through a multi-step process that involves the reaction of 2-methyl-5-nitrobenzene sulfonamide with potassium ethoxide, followed by the reduction of the resulting product with sodium borohydride. The final step involves the reaction of the intermediate product with 1,2-dimethylimidazole to form 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide.

Scientific Research Applications

1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide has been used extensively in scientific research as a carbonic anhydrase inhibitor. Carbonic anhydrases are enzymes that play a crucial role in regulating the pH of various biological fluids, including blood and cerebrospinal fluid. By inhibiting carbonic anhydrases, 1,2-dimethyl-N-(2-methyl-5-sulfamoylphenyl)imidazole-4-sulfonamide has been shown to have therapeutic potential in various diseases, including glaucoma, epilepsy, and cancer.